Cas no 127188-36-7 (1-(4-Nitrophenoxycarbonyl)-4-methylpiperazine)
127188-36-7 structure
Product Name:1-(4-Nitrophenoxycarbonyl)-4-methylpiperazine
CAS No:127188-36-7
MF:C12H15N3O4
MW:265.265202760696
CID:2120209
Update Time:2023-08-04
1-(4-Nitrophenoxycarbonyl)-4-methylpiperazine Chemical and Physical Properties
Names and Identifiers
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- 1-(4-nitrophenoxycarbonyl)-4-methylpiperazine
- (4-nitrophenyl) 4-methylpiperazine-1-carboxylate
- XCUSQARGPKKONF-UHFFFAOYSA-N
- 1-Piperazinecarboxylic acid, 4-methyl-, 4-nitrophenyl ester
- 1-(4-Nitrophenoxycarbonyl)-4-methylpiperazine
-
- Inchi: 1S/C12H15N3O4/c1-13-6-8-14(9-7-13)12(16)19-11-4-2-10(3-5-11)15(17)18/h2-5H,6-9H2,1H3
- InChI Key: XCUSQARGPKKONF-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])C(N1CCN(C)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 328
- Topological Polar Surface Area: 78.6
1-(4-Nitrophenoxycarbonyl)-4-methylpiperazine Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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